Cas no 1444307-33-8 (3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide)

• Product Name: 3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide
• CAS No: 1444307-33-8
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 6603297
• PubChem ID: 86769501
• Update Time: 2025-10-23

3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033236034
• 3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide
• EN300-6738019
• 1444307-33-8
• Z1285722411

• Inchi： 1S/C13H15NO/c14-12(15)11-8-13(11)7-3-5-9-4-1-2-6-10(9)13/h1-2,4,6,11H,3,5,7-8H2,(H2,14,15)
• InChI Key： TZXXNVLCOUTFAV-UHFFFAOYSA-N
• SMILES： O=C(C1CC21C1C=CC=CC=1CCC2)N

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide

Introduction to 3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide (CAS No. 1444307-33-8)

3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide, identified by its Chemical Abstracts Service (CAS) number 1444307-33-8, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic amide derivative exhibits a fused naphthalene core linked to a cyclopropane ring, making it an intriguing candidate for further exploration in drug discovery and development.

The molecular framework of 3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide incorporates several key structural features that contribute to its potential biological activity. The presence of a spirocyclic structure, where two rings are connected by a single carbon atom, introduces rigidity and conformational constraints that can influence the compound's interactions with biological targets. Additionally, the amide functional group (-CO-NH-) is a common pharmacophore in drug molecules, often involved in hydrogen bonding and salt formation, which can enhance binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory pathways, making it a promising lead for the development of novel therapeutic agents. The cyclopropane moiety, in particular, has been shown to enhance metabolic stability and bioavailability, which are critical factors in drug design.

In vitro studies have demonstrated that derivatives of the spirocyclic amide class exhibit promising pharmacological properties. For instance, modifications of the naphthalene ring have been explored to optimize binding interactions with protein targets. The spirocyclic core provides a unique scaffold that can be further functionalized to improve solubility, permeability, and overall pharmacokinetic profiles. These attributes make 3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide an attractive candidate for further investigation in preclinical studies.

The synthesis of 3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide presents both challenges and opportunities for synthetic chemists. The spirocyclic connection between the cyclopropane and naphthalene rings requires precise control over reaction conditions to ensure high yield and purity. However, recent methodologies involving transition-metal-catalyzed reactions have provided efficient routes to construct such complex scaffolds. These advances have opened new avenues for the preparation of structurally diverse analogs for biological evaluation.

One of the most compelling aspects of 3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide is its potential for modulating biological pathways associated with diseases such as cancer and neurodegeneration. Preliminary data suggest that this compound may interfere with key signaling cascades by inhibiting specific enzymes or receptors. For example, analogs with similar structural motifs have been reported to exhibit anti-proliferative effects in cancer cell lines by disrupting microtubule formation or altering cell cycle progression. Such findings warrant further exploration into the mechanistic basis of its action.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying bioactive compounds like 3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide from large libraries of synthetic molecules. HTS allows for rapid assessment of thousands of compounds against various biological targets, enabling researchers to prioritize promising candidates for detailed study. This approach has been instrumental in uncovering novel drug candidates with unique chemical scaffolds and mechanisms of action.

Future directions in the study of 3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide may include structural optimization to enhance potency and selectivity. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) can be employed to refine the molecular structure based on experimental data from enzyme or receptor binding studies. Additionally, exploring synthetic routes that incorporate green chemistry principles could improve sustainability and scalability in production.

The potential therapeutic applications of 3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide extend beyond oncology to other areas such as inflammation and pain management. The compound's ability to modulate key biological pathways suggests broad utility across multiple disease indications. As research progresses, clinical trials will be essential to validate its safety and efficacy in human populations. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating preclinical findings into tangible therapeutic benefits.

In conclusion,3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxamide (CAS No. 1444307-33-8) represents a fascinating example of how structural innovation can lead to novel pharmacological entities with potential therapeutic value. Its unique scaffold combines rigidity with functional groups that mediate biological activity, making it a compelling target for further research. As advancements in synthetic chemistry and computational biology continue to evolve, this compound holds promise as a lead molecule for developing new treatments against various diseases.